Cas no 914223-43-1 (3-Amino-2-fluorobenzoic acid)

• Product Name: 3-Amino-2-fluorobenzoic acid
• CAS No: 914223-43-1
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD06797827
• CID: 803191
• PubChem ID: 23094343
• Update Time: 2025-06-11

3-Amino-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-FLUOROBENZOIC ACID
• Benzoicacid, 3-amino-2-fluoro-
• C7H6FNO2
• 3-Amino-2-fluorobenzoicacid
• 3-amino-2-fluoro-benzoic acid
• Benzoic acid, 3-amino-2-fluoro-
• PubChem2533
• 3-amino-2-fluoro benzoic acid
• WZCZMWMNVHEBCK-UHFFFAOYSA-N
• WT060
• BCP01533
• SBB063487
• CM12402
• LS10012
• AS01775
• VZ26254
• LF10759
• AM62238
• ST2410
• 3-Amino-2-fluorobenzoic acid (ACI)
• AC-3882
• DS-13023
• SB39872
• J-511538
• EN300-103381
• 914223-43-1
• Z1198170687
• MFCD06797827
• DTXSID50630573
• SY110162
• 2-fluoro-3-aminobenzoic acid
• SCHEMBL602307
• AKOS005258739
• DB-079019
• CS-W019562
• 3-Amino-2-fluorobenzoic acid

• MDL： MFCD06797827
• Inchi： 1S/C7H6FNO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,9H2,(H,10,11)
• InChI Key： WZCZMWMNVHEBCK-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(N)C=CC=1)O

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 0.9

Experimental Properties

• Density: 1.430
• PSA: 63.32000
• LogP: 1.68730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-2-fluorobenzoic acid

Comprehensive Overview of 3-Amino-2-fluorobenzoic acid (CAS No. 914223-43-1): Properties, Applications, and Industry Insights

3-Amino-2-fluorobenzoic acid (CAS No. 914223-43-1) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This fluorobenzoic acid derivative features an amino group at the 3-position and a fluorine atom at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₆FNO₂, and precise structural attributes contribute to its utility in drug discovery and material science.

The growing demand for fluorinated building blocks in medicinal chemistry has positioned 3-Amino-2-fluorobenzoic acid as a critical component. Researchers frequently search for "synthesis of 3-Amino-2-fluorobenzoic acid" or "CAS 914223-43-1 applications," reflecting its importance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing drug bioavailability, aligning with trends in small-molecule therapeutics and precision medicine.

From a technical perspective, 3-Amino-2-fluorobenzoic acid exhibits a melting point range of 180–185°C and moderate solubility in polar solvents like DMSO. These properties make it suitable for cross-coupling reactions, a hotspot in organic synthesis methodologies. Industry forums often discuss "how to purify 3-Amino-2-fluorobenzoic acid" or "its stability under acidic conditions," addressing practical challenges in lab-scale production.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of fluorinated compounds is emphasized to minimize ecological impact. Sustainable synthesis routes for CAS 914223-43-1—such as catalytic fluorination—are gaining traction, resonating with the "green chemistry" movement frequently queried in academic circles.

In the agrochemical sector, derivatives of 3-Amino-2-fluorobenzoic acid are explored for herbicidal activity. Patent analyses reveal its incorporation into novel formulations targeting resistant weeds, a response to the "crop protection chemicals" trend. This dual applicability in pharma and agriculture underscores its commercial value, with suppliers often listing "high-purity 914223-43-1" as a key selling point.

Analytical characterization of 3-Amino-2-fluorobenzoic acid typically involves HPLC, NMR, and mass spectrometry. Quality control protocols are critical, as evidenced by frequent searches for "CAS 914223-43-1 spectroscopic data." The compound’s chromatographic behavior and proton coupling patterns are well-documented, aiding reproducibility in research settings.

Future prospects for 3-Amino-2-fluorobenzoic acid include its potential in PET radiotracer development, leveraging the fluorine-18 isotope. This aligns with rising interest in "molecular imaging probes" and "theranostic agents," topics dominating recent scientific conferences. Collaborative efforts between academia and industry continue to expand its applications, ensuring sustained relevance in chemical innovation.